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Cabraleadiol 3-acetate Cabraleadiol 3-acetate
Brand Name: Vulcanchem
CAS No.: 35833-62-6
VCID: VC0197876
InChI: InChI=1S/C32H54O4/c1-20(33)35-25-14-16-29(6)23(27(25,2)3)13-18-31(8)24(29)11-10-21-22(12-17-30(21,31)7)32(9)19-15-26(36-32)28(4,5)34/h21-26,34H,10-19H2,1-9H3/t21-,22+,23+,24-,25-,26+,29+,30-,31-,32+/m1/s1
SMILES: CC(=O)OC1CCC2(C3CCC4C(CCC4(C3(CCC2C1(C)C)C)C)C5(CCC(O5)C(C)(C)O)C)C
Molecular Formula: C32H54O4
Molecular Weight:

Cabraleadiol 3-acetate

CAS No.: 35833-62-6

Reference Standards

VCID: VC0197876

Molecular Formula: C32H54O4

Molecular Weight:

Cabraleadiol 3-acetate - 35833-62-6

CAS No. 35833-62-6
Product Name Cabraleadiol 3-acetate
Molecular Formula C32H54O4
IUPAC Name [(3R,5R,8R,9R,10R,13R,14R,17S)-17-[(2S,5S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
Standard InChI InChI=1S/C32H54O4/c1-20(33)35-25-14-16-29(6)23(27(25,2)3)13-18-31(8)24(29)11-10-21-22(12-17-30(21,31)7)32(9)19-15-26(36-32)28(4,5)34/h21-26,34H,10-19H2,1-9H3/t21-,22+,23+,24-,25-,26+,29+,30-,31-,32+/m1/s1
SMILES CC(=O)OC1CCC2(C3CCC4C(CCC4(C3(CCC2C1(C)C)C)C)C5(CCC(O5)C(C)(C)O)C)C
Appearance Cryst.
PubChem Compound 12019028
Last Modified Nov 30 2021
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